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Compound of Interest

Compound Name: 4-(3-Chlorophenoxy)piperidine

Cat. No.: B1349332

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling novel chemical compounds. This document provides
crucial safety and logistical information for the handling and disposal of 4-(3-
Chlorophenoxy)piperidine, a substituted piperidine derivative. The following guidelines are
based on available data for structurally similar compounds and are intended to supplement, not
replace, a comprehensive, substance-specific Safety Data Sheet (SDS).

Chemical Identifier:

Chemical Name 4-(3-Chlorophenoxy)piperidine
Synonyms 4-(m-Chlorophenoxy)piperidine
Molecular Formula C11H14CINO

Molecular Weight 211.69 g/mol

CAS Number 97840-40-9

Hazard Identification and Personal Protective
Equipment (PPE)

Based on information for similar compounds like 4-(4-Chlorophenoxy)piperidine hydrochloride
and the parent compound piperidine, 4-(3-Chlorophenoxy)piperidine is anticipated to be a
hazardous substance. The primary hazards include irritation to the skin, eyes, and respiratory
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system.[1][2] It is also noted to be air-sensitive.[1] Therefore, appropriate personal protective
equipment is essential to minimize exposure.

Recommended Personal Protective Equipment (PPE):

Protection Type Recommended Equipment

Safety glasses with side shields or chemical
) safety goggles are mandatory.[3][4][5][6] A face
Eye/Face Protection ) ) ]
shield should be worn when there is a potential

for splashing.[5]

A lab coat or chemical-resistant apron should be
worn.[3] Wear protective gloves tested to EN
374 or an equivalent standard.[3][4][7] Given the
Skin Protection nature of the compound, nitrile or neoprene
gloves are a reasonable starting point, but glove
compatibility should be verified. Change gloves

frequently and after any sign of contamination.

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to
avoid inhalation of dust or vapors.[2][3][6] If

Respiratory Protection engineering controls are insufficient, a NIOSH-
approved respirator with an appropriate
cartridge for organic vapors and particulates
should be used.[3][5]

Operational Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of the
compound and ensuring the safety of laboratory personnel.

Handling Procedures:
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Step Procedure
Before handling, ensure all necessary PPE is
Preparation donned correctly. Have an emergency eye wash

station and safety shower readily accessible.

Weighing and Transfer

As the compound is air-sensitive, it is advisable
to handle it under an inert atmosphere (e.g.,
nitrogen or argon) if possible, especially for
long-term storage or sensitive reactions. When
weighing and transferring the solid, do so in a
chemical fume hood to minimize inhalation

exposure.[2][6] Avoid generating dust.[2]

Solution Preparation

When dissolving the compound, add the solid to
the solvent slowly while stirring. Use a closed or
covered system to prevent the release of

vapors.

Post-Handling

After handling, thoroughly wash hands and any
exposed skin with soap and water.[2]
Decontaminate all surfaces and equipment that

came into contact with the chemical.

Storage Conditions:

Condition

Recommendation

General Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated area.[2]

Incompatible Materials

Store away from strong oxidizing agents.[8]

Long-Term Storage

For long-term stability, especially given its air
sensitivity, storing under an inert atmosphere is

recommended. Protect from light and moisture.

[5]
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Disposal Plan

Proper disposal of 4-(3-Chlorophenoxy)piperidine and any contaminated materials is crucial
to prevent environmental contamination and comply with regulations.

Disposal Guidelines:

Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.
Unused Compound )

The compound should be placed in a clearly

labeled, sealed container for collection by a

licensed waste disposal service.[2]

All disposable items that have come into contact

with the chemical, such as gloves, paper towels,
Contaminated Materials and pipette tips, should be collected in a

designated, sealed hazardous waste container

for disposal.[2]

Empty containers should be triple-rinsed with a

suitable solvent. The rinsate should be collected
Empty Containers and treated as hazardous waste. The rinsed

container can then be disposed of according to

institutional guidelines.

Experimental Workflow for Safe Handling

The following diagram outlines the key steps for the safe handling of 4-(3-
Chlorophenoxy)piperidine from receipt to disposal.
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Caption: Workflow for Safe Handling of 4-(3-Chlorophenoxy)piperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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